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Compound of Interest

Compound Name: S-Methoprene

Cat. No.: B1682092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the avian toxicity of S-Methoprene, an

insect growth regulator, with other commonly used insecticides. The data presented is

supported by experimental findings from standardized toxicity studies. This document aims to

offer an objective resource for evaluating the environmental safety profile of S-Methoprene,

particularly concerning its impact on avian species.

Comparative Avian Toxicity Data
The following table summarizes the acute oral and dietary toxicity of S-Methoprene and

selected alternative insecticides in key avian species. The data is presented as LD50 (median

lethal dose) for acute oral toxicity and LC50 (median lethal concentration) for dietary toxicity.

Lower values indicate higher toxicity.
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Insecticide
Chemical
Class

Species
Acute Oral
LD50 (mg/kg
bw)

5-Day Dietary
LC50 (ppm)

S-Methoprene
Insect Growth

Regulator

Mallard duck

(Anas

platyrhynchos)

>2000[1] >10,000[1]

Bobwhite quail

(Colinus

virginianus)

Not Available >10,000[1]

Chicken (Gallus

gallus

domesticus)

>4640[1] Not Available

Chlorpyrifos
Organophosphat

e

Mallard duck

(Anas

platyrhynchos)

112 180[2]

Bobwhite quail

(Colinus

virginianus)

108 423

Chicken (Gallus

gallus

domesticus)

32 Not Available

Permethrin Pyrethroid

Mallard duck

(Anas

platyrhynchos)

>9800 Not Available

Bobwhite quail

(Colinus

virginianus)

>2000 Not Available

Chicken (Gallus

gallus

domesticus)

>3000 Not Available

Imidacloprid Neonicotinoid Mallard duck

(Anas

282.8 >5000

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.vin.com/apputil/content/defaultadv1.aspx?pId=11257&catId=32300&id=3864779
https://www.vin.com/apputil/content/defaultadv1.aspx?pId=11257&catId=32300&id=3864779
https://www.vin.com/apputil/content/defaultadv1.aspx?pId=11257&catId=32300&id=3864779
https://www.vin.com/apputil/content/defaultadv1.aspx?pId=11257&catId=32300&id=3864779
https://www.oecd.org/en/publications/test-no-206-avian-reproduction-test_9789264070028-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


platyrhynchos)

Bobwhite quail

(Colinus

virginianus)

152 2225

Experimental Protocols
The toxicological data presented in this guide are derived from standardized studies adhering

to internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD) and the U.S. Environmental Protection

Agency (EPA). These protocols are designed to ensure data quality, consistency, and reliability.

Avian Acute Oral Toxicity Test (OECD Guideline 223)
This test is designed to determine the median lethal dose (LD50) of a substance after a single

oral administration.

Test Animals: Typically, a gallinaceous species (e.g., Northern bobwhite quail) and a

waterfowl species (e.g., Mallard duck) are used. Birds are at least 16 weeks old.

Procedure:

Acclimation: Birds are acclimated to laboratory conditions for at least two weeks.

Fasting: Birds are fasted for a minimum of 15 hours before dosing.

Dosing: The test substance is administered as a single dose directly into the crop or

proventriculus via gavage or gelatin capsule.

Dose Levels: A range-finding study is often conducted to determine the appropriate dose

levels for the definitive test, which typically includes at least five dose levels and a control

group.

Observation Period: Birds are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days post-dosing.
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Endpoint: The primary endpoint is the LD50, calculated using appropriate statistical methods

(e.g., probit analysis). Observations of sublethal effects are also recorded.

Avian Dietary Toxicity Test (OECD Guideline 205)
This study evaluates the toxicity of a substance when administered to birds in their diet over a

short period.

Test Animals: Similar to the acute oral test, quail and duck species are commonly used. Birds

are typically 10 to 17 days old at the start of the test.

Procedure:

Acclimation: Birds are acclimated to the test environment and diet.

Exposure Period: Birds are provided with a diet containing the test substance at various

concentrations for five consecutive days.

Post-Exposure Observation: This is followed by a minimum of a three-day observation

period where birds are fed an untreated diet.

Dose Levels: The study usually consists of at least five treatment concentrations and a

control group.

Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded

daily.

Endpoint: The main endpoint is the median lethal concentration (LC50), which is the

concentration of the test substance in the diet that is lethal to 50% of the test birds.

Avian Reproduction Test (OECD Guideline 206)
This long-term study assesses the potential effects of a substance on the reproductive

capabilities of birds.

Test Animals: Mature, reproductively active birds (e.g., Bobwhite quail, Mallard duck) are

used.
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Procedure:

Pre-exposure Period: Birds are acclimated and brought into breeding condition.

Exposure Period: The test substance is administered in the diet for a period of not less

than 20 weeks, encompassing egg-laying, incubation, and hatching.

Reproductive Parameters: Key endpoints measured include egg production, eggshell

thickness, number of cracked eggs, fertility, hatchability, and the survival and growth of

offspring.

Parental Effects: Adult mortality, body weight, and food consumption are also monitored.

Endpoint: The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect

Concentration (LOEC) for reproductive and parental parameters are determined.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for an avian acute oral toxicity study, as

outlined by OECD Guideline 223.
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Workflow for an Avian Acute Oral Toxicity Study (OECD 223).
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Conclusion
The compiled data indicates that S-Methoprene exhibits a significantly lower acute and dietary

toxicity profile in avian species compared to organophosphate and neonicotinoid insecticides.

The LD50 and LC50 values for S-Methoprene are consistently in the highest (least toxic)

categories. While pyrethroids like permethrin also show low acute oral toxicity, S-Methoprene's

mode of action as an insect growth regulator, which is more specific to insects, provides an

additional layer of safety for non-target vertebrates like birds. Chronic feeding studies have also

indicated no reproductive effects in birds from S-Methoprene exposure. This comprehensive

toxicological profile validates the low toxicity of S-Methoprene to avian species, positioning it

as a more environmentally benign alternative for insect control in areas with sensitive bird

populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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